Cas no 14340-28-4 (3-Amino-5,6-dichloropyrazine-2-carbonitrile)

• Product Name: 3-Amino-5,6-dichloropyrazine-2-carbonitrile
• CAS No: 14340-28-4
• MF: C₅H₂Cl₂N₄
• MW: 189.002177715302
• MDL: MFCD19443188
• CID: 829117
• PubChem ID: 13193061
• Update Time: 2025-11-02

3-Amino-5,6-dichloropyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5,6-dichloropyrazine-2-carbonitrile
• 2-PYRAZINECARBONITRILE, 3-AMINO-5,6-DICHLORO-
• 2-amino-3-cyano-5,6-dichloropyrazine
• 3-amino-5,6-dichloro-2-pyrazinecarbonitrile
• 3-amino-5,6-dichloro-pyrazine-2-carbonitrile
• 3-Amino-5,6-dichlorpyrazin-2-carbonitril
• 3-Amino-5,6-dichlor-pyrazin-2-carbonitril
• AGN-PC-00LDPZ
• AK-80622
• ANW-57028
• BD237001
• CTK8B7325
• QC-9683
• DB-348063
• BS-42364
• AC-27252
• DTXSID20526176
• 14340-28-4
• AKOS016002790
• O10937
• YSJNSSANBISNQN-UHFFFAOYSA-N
• SCHEMBL10087543
• MFCD19443188

• MDL： MFCD19443188
• Inchi： 1S/C5H2Cl2N4/c6-3-4(7)11-5(9)2(1-8)10-3/h(H2,9,11)
• InChI Key： YSJNSSANBISNQN-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C#N)C(N)=N1)Cl

Computed Properties

• Exact Mass: 187.9656515g/mol
• Monoisotopic Mass: 187.9656515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 3-Amino-5,6-dichloropyrazine-2-carbonitrile

Comprehensive Guide to 3-Amino-5,6-dichloropyrazine-2-carbonitrile (CAS No. 14340-28-4): Properties, Applications, and Market Insights

3-Amino-5,6-dichloropyrazine-2-carbonitrile (CAS No. 14340-28-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazine derivative features a unique combination of amino, chloro, and cyano functional groups, making it a versatile building block for various synthetic applications. With the increasing demand for novel nitrogen-containing heterocycles in drug discovery, this compound has become particularly relevant in modern medicinal chemistry.

The molecular structure of 3-Amino-5,6-dichloropyrazine-2-carbonitrile consists of a pyrazine core substituted with two chlorine atoms at positions 5 and 6, an amino group at position 3, and a cyano group at position 2. This specific arrangement contributes to its electronic properties and reactivity pattern, which are crucial for its applications in organic synthesis. Researchers often explore its potential as a precursor for more complex pharmaceutical intermediates, particularly in the development of kinase inhibitors and other bioactive molecules.

Recent trends in drug discovery have highlighted the importance of chlorinated pyrazine derivatives like 3-Amino-5,6-dichloropyrazine-2-carbonitrile. The compound's ability to participate in various cross-coupling reactions makes it valuable for creating diverse molecular architectures. Many researchers are investigating its use in developing anticancer agents and antiviral compounds, especially given the current focus on novel therapeutic approaches in the post-pandemic era.

In the agrochemical sector, 3-Amino-5,6-dichloropyrazine-2-carbonitrile has shown promise as a precursor for crop protection agents. Its structural features allow for the synthesis of compounds with potential herbicidal or fungicidal activity. With the growing global emphasis on sustainable agriculture and the need for more efficient pest control solutions, this compound has become increasingly relevant in agricultural research and development.

The synthesis of 3-Amino-5,6-dichloropyrazine-2-carbonitrile typically involves multi-step organic transformations starting from commercially available pyrazine derivatives. Modern synthetic approaches often employ catalytic methods to improve yield and selectivity, reflecting the current industry focus on green chemistry principles. Researchers are particularly interested in developing more efficient routes to this compound, as evidenced by numerous recent publications in synthetic chemistry journals.

From a commercial perspective, the market for 3-Amino-5,6-dichloropyrazine-2-carbonitrile has shown steady growth, driven by increasing R&D activities in both pharmaceutical and agrochemical sectors. Suppliers specializing in fine chemicals and research chemicals have reported growing demand for this compound, particularly from contract research organizations and academic institutions. The compound's CAS number (14340-28-4) serves as a crucial identifier in global chemical commerce and regulatory documentation.

Quality control of 3-Amino-5,6-dichloropyrazine-2-carbonitrile typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research applications. Recent advancements in analytical chemistry have enabled more precise characterization of such heterocyclic compounds, contributing to better understanding of their properties and potential applications.

Storage and handling of 3-Amino-5,6-dichloropyrazine-2-carbonitrile require standard laboratory precautions for organic compounds. It should be kept in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with this or any other chemical substance.

The future outlook for 3-Amino-5,6-dichloropyrazine-2-carbonitrile appears promising, with potential applications expanding beyond its current uses. Emerging research areas such as materials science and catalysis may find novel applications for this versatile compound. As the scientific community continues to explore the potential of functionalized pyrazines, compounds like 3-Amino-5,6-dichloropyrazine-2-carbonitrile will likely remain important tools in chemical research and development.

For researchers seeking detailed technical information about 3-Amino-5,6-dichloropyrazine-2-carbonitrile (CAS 14340-28-4), numerous scientific databases and chemical reference sources provide comprehensive data on its physical properties, spectral characteristics, and synthetic applications. The compound continues to be a subject of active investigation, with new findings regularly appearing in the scientific literature, reflecting its ongoing importance in chemical research and industrial applications.